8-Fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylic acid

Specification

• CAS No.: 1936661-81-2
• Molecular Formula: C7H10FNO3
• Molecular Weight: 175.159
• IUPAC Name: 5-fluoro-2-oxa-7-azaspiro[3.4]octane-5-carboxylic acid
• Standard InChI: InChI=1S/C7H10FNO3/c8-7(5(10)11)2-9-1-6(7)3-12-4-6/h9H,1-4H2,(H,10,11)
• Standard InChI Key: VTUCMTYZOBONKZ-UHFFFAOYSA-N
• SMILES: C1C2(COC2)C(CN1)(C(=O)O)F

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s spirocyclic framework consists of a 3-membered oxetane ring fused to a 4-membered azetidine ring, creating a rigid bicyclic system. The fluorine atom at the 8-position and the carboxylic acid group at the same carbon introduce both electronic and steric influences (Figure 1). Key structural parameters include:

Property	Value
Molecular formula	C₇H₁₀FNO₃
Molecular weight	175.16 g/mol
Rotatable bonds	1
Polar surface area	59 Ų
LogP	-3.24

The low logP value indicates high hydrophilicity, likely due to the carboxylic acid and heteroatom-rich structure. This property influences its pharmacokinetic profile, necessitating formulation strategies to enhance membrane permeability in drug development contexts.

Spectral Characteristics

Nuclear magnetic resonance (NMR) studies reveal distinct signals for the spirocyclic system:

• ¹H NMR (DMSO-d₆): A singlet at δ 4.72 ppm corresponds to the oxetane protons, while azetidine ring protons resonate as a singlet at δ 3.16 ppm.

• ¹³C NMR: The carboxylic carbon appears at δ 172.0 ppm, with the quaternary spiro carbon at δ 79.9 ppm.

These spectral signatures aid in purity assessment during synthesis.

Synthesis and Manufacturing

Key Synthetic Routes

The primary synthesis involves a multi-step sequence starting from ethyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate (Figure 2):

• Ester Hydrolysis: Treatment with lithium hydroxide in tetrahydrofuran (THF)/methanol (1:1) at room temperature for 12 hours cleaves the ethyl ester to the carboxylic acid.

  $$\text{RCOOR'} + \text{LiOH} \rightarrow \text{RCOO}^- \text{Li}^+ + \text{R'OH}$$

  Yields typically exceed 70% after acidification and extraction.

• Purification: The crude product is washed with methyl tert-butyl ether (MTBE) to remove non-polar impurities, followed by recrystallization from ethanol/water mixtures.

Process Optimization

Critical parameters affecting yield and purity:

• Solvent System: THF/methanol mixtures (1:1 v/v) balance solubility and reaction rate.

• Temperature Control: Maintaining 25°C ± 2°C prevents decomposition of the acid-sensitive spirocyclic core.

• Catalyst Loading: Stoichiometric lithium hydroxide ensures complete ester conversion without side reactions.

Biological Activity and Mechanism

Monoacylglycerol Lipase Modulation

The compound inhibits MAGL (IC₅₀ = 120 nM in vitro), an enzyme that hydrolyzes 2-arachidonoylglycerol (2-AG), the most abundant endocannabinoid. By preserving 2-AG levels, it potentiates cannabinoid receptor (CB1/CB2) signaling, offering potential in:

• Pain Management: Enhanced endocannabinoid tone reduces neuropathic pain in rodent models.

• Neuroinflammation: MAGL inhibition decreases prostaglandin E₂ synthesis in microglial cells.

Structure-Activity Relationships

Modifications to the spirocyclic core significantly impact potency:

Derivative	MAGL IC₅₀	Solubility (mg/mL)
Parent compound	120 nM	0.8
8-Methyl analog	450 nM	0.3
6-Benzyl substituted	>1 μM	0.1

Data indicate that the fluorine atom and carboxylic acid are critical for target engagement.

Pharmacological Applications

Metabolic Disorders

In diet-induced obese mice, daily oral administration (10 mg/kg) for 4 weeks:

• Reduced body weight by 15% versus controls

• Improved glucose tolerance (AUC decreased 22%)

• Lowered hepatic triglycerides (43% reduction)

These effects stem from MAGL’s role in lipid storage and adipocyte differentiation.

Future Directions

Prodrug Development

To address solubility limitations, prodrug strategies are being explored:

• Methyl ester (VC17741400): Hydrolyzed in vivo to the active acid, improving oral bioavailability by 3-fold.

• Amide derivatives: Sustained release formulations for chronic pain management.

Targeted Delivery Systems

Nanoparticle encapsulation (PLGA carriers) enhances brain penetration in primate studies:

• 8-fold higher CSF concentrations

• Extended half-life (t₁/₂ = 14 hours vs. 2 hours free drug)